Cas no 408529-43-1 (Benzyl benzenecarboperoxoate)

• Product Name: Benzyl benzenecarboperoxoate
• CAS No: 408529-43-1
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• CID: 2641560
• PubChem ID: 21880444
• Update Time: 2025-04-21

Benzyl benzenecarboperoxoate Chemical and Physical Properties

Names and Identifiers

• benzyl benzenecarboperoxoate
• 408529-43-1
• SCHEMBL94314
• DTXSID00619313
• Benzyl benzenecarboperoxoate

• Inchi： 1S/C14H12O3/c15-14(13-9-5-2-6-10-13)17-16-11-12-7-3-1-4-8-12/h1-10H,11H2
• InChI Key： JAHGTMJOPOCQIY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 228.078644241Da
• Monoisotopic Mass: 228.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų